Cas no 1495679-14-5 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine
• CAS No: 1495679-14-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6014751
• PubChem ID: 82395633
• Update Time: 2025-10-28

1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine
• EN300-1748070
• 1495679-14-5

• Inchi： 1S/C12H17NO2/c1-12(2,13)8-9-4-3-5-10-11(9)15-7-6-14-10/h3-5H,6-8,13H2,1-2H3
• InChI Key： UZGPBCYQUIBEPH-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC(C)(C)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine (CAS No. 1495679-14-5)

The compound 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine (CAS No. 1495679-14-5) is a structurally unique molecule that has garnered significant interest in pharmacological and chemical research. Its molecular framework combines a benzodioxin moiety with a 2-methylpropan-2-amine group, creating a hybrid structure with potential applications in neuroscience and medicinal chemistry. Researchers are particularly intrigued by its possible interactions with neurotransmitter systems, making it a subject of ongoing studies.

In recent years, the demand for novel benzodioxin derivatives has surged due to their versatility in drug discovery. The 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine stands out as a candidate for exploring central nervous system (CNS) modulation, a hot topic in contemporary neuroscience. Its structural similarity to known psychoactive compounds—though strictly investigated for legal and ethical research purposes—has sparked discussions about its potential mechanisms of action.

The synthesis of CAS No. 1495679-14-5 involves multi-step organic reactions, often starting from 1,4-benzodioxin precursors. Chemists emphasize the importance of optimizing yield and purity, given the compound's sensitivity to environmental factors. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, while computational modeling helps predict its bioactivity and binding affinity to biological targets.

From a pharmacological perspective, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine is often compared to other amine-based compounds due to its potential effects on dopamine and serotonin receptors. However, rigorous clinical trials are necessary to validate any therapeutic claims. The compound's lipophilicity and blood-brain barrier permeability are key factors under investigation, as they influence its bioavailability and efficacy.

In the context of drug development, researchers are exploring whether CAS No. 1495679-14-5 could serve as a scaffold for designing next-generation neuroactive agents. Its structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to enhance selectivity and reduce off-target effects. The rise of AI-driven drug discovery has further accelerated these efforts, with machine learning algorithms screening for optimal derivatives.

Environmental and safety profiles of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylpropan-2-amine are also under scrutiny. Regulatory agencies emphasize the need for eco-friendly synthesis methods and proper waste management to minimize ecological impact. Additionally, its stability under various pH conditions and thermal stress is critical for storage and transportation protocols.

The compound's nomenclature often leads to questions about its IUPAC naming conventions and chemical taxonomy. Clarifying these aspects is essential for accurate database indexing and literature searches. Meanwhile, its spectral data (e.g., IR, MS) is frequently requested by analytical laboratories for cross-verification purposes.

As the scientific community continues to investigate CAS No. 1495679-14-5, interdisciplinary collaboration between chemists, biologists, and computational scientists will be pivotal. Future research may uncover its role in neuroprotection or cognitive enhancement, aligning with global trends in brain health innovation. For now, it remains a promising yet enigmatic molecule with untapped potential.